Cas no 207308-30-3 (Siloxanes andSilicones, di-Me, Bu group- and 3-(2-hydroxyethoxy)propyl group-terminated)

• Product Name: Siloxanes andSilicones, di-Me, Bu group- and 3-(2-hydroxyethoxy)propyl group-terminated
• CAS No: 207308-30-3
• MF: C₁₅H₃₈O₄Si₃
• MW: 366.716328144073
• MDL: MFCD00241467
• CID: 241802
• PubChem ID: 57595074
• Update Time: 2025-10-29

Siloxanes andSilicones, di-Me, Bu group- and 3-(2-hydroxyethoxy)propyl group-terminated Chemical and Physical Properties

Names and Identifiers

• Siloxanes andSilicones, di-Me, Bu group- and 3-(2-hydroxyethoxy)propyl group-terminated
• MONOCARBINOL TERMINATED POLYDIMETHYLSILOXANE CST 15-20 - ASYMMETRIC
• MONOCARBINOL TERMINATED POLYDIMETHYLSILOXANE, asymmetric, 15-20 cSt
• monoCARBINOL TERMINATED POLYDIMETHYLSILOXANE, asymmetric,60-120 cSt
• Monocarbinol Terminated Polydimethylsiloxane, Asymmetric, 250 Cst
• RXQUYFVEVTXLJL-UHFFFAOYSA-N
• 207308-30-3
• 2-[3-[[[butyl(dimethyl)silyl]oxy-dimethylsilyl]oxy-dimethylsilyl]propoxy]ethanol
• SCHEMBL139326
• DTXSID001112165
• FS-3816
• AKOS037652916
• 191920-47-5
• Siloxanes and Silicones, di-Me, Bu group- and 3-(2-hydroxyethoxy)propyl group-terminated

• MDL： MFCD00241467
• Inchi： 1S/C15H38O4Si3/c1-8-9-14-20(2,3)18-22(6,7)19-21(4,5)15-10-12-17-13-11-16/h16H,8-15H2,1-7H3
• InChI Key： RXQUYFVEVTXLJL-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCC)O[Si](C)(C)O[Si](C)(C)CCCOCCO

Computed Properties

• Exact Mass: 366.20778929g/mol
• Monoisotopic Mass: 366.20778929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 0,97 g/cm3
• Melting Point: <-60°C
• Boiling Point: >205°C
• Flash Point: >110°C
• Refractive Index: 1.409

Siloxanes andSilicones, di-Me, Bu group- and 3-(2-hydroxyethoxy)propyl group-terminated Security Information

• TSCA：Yes

Additional information on Siloxanes andSilicones, di-Me, Bu group- and 3-(2-hydroxyethoxy)propyl group-terminated

Comprehensive Guide to Siloxanes and Silicones, di-Me, Bu group- and 3-(2-hydroxyethoxy)propyl group-terminated (CAS No. 207308-30-3)

Siloxanes and Silicones, di-Me, Bu group- and 3-(2-hydroxyethoxy)propyl group-terminated (CAS No. 207308-30-3) represent a specialized class of silicone-based polymers that have gained significant attention in various industrial and consumer applications. These compounds are characterized by their unique molecular structure, which combines dimethylsiloxane (di-Me) backbones with butyl (Bu) groups and 3-(2-hydroxyethoxy)propyl terminal functionalities. This combination imparts exceptional properties such as enhanced solubility, improved compatibility with organic systems, and excellent surface activity.

The growing interest in functionalized silicones like this compound is driven by their versatility in formulations. Recent trends in green chemistry and sustainable materials have put spotlight on such modified silicones, as they often enable reduced environmental impact compared to traditional alternatives. Many formulators are searching for "eco-friendly silicone alternatives" or "biocompatible silicone derivatives" - areas where this compound shows particular promise.

From a chemical perspective, the Bu group modification enhances the lipophilic character of the molecule, while the 3-(2-hydroxyethoxy)propyl termination introduces hydrophilic properties. This amphiphilic nature makes it valuable in applications requiring surface modification or interfacial activity. The compound's balanced properties answer frequent search queries like "silicones with dual functionality" or "hybrid hydrophilic-lipophilic silicones".

In industrial applications, this silicone derivative finds use as:
- Surface treatment agents for textiles and fibers
- Additives in personal care formulations
- Modifiers for coating systems
- Compatibilizers in polymer blends

The personal care industry particularly values this material for its ability to provide softening effects while maintaining good spreadability. Formulators often search for "silicones for sensitive skin" or "non-irritating cosmetic ingredients" - needs that this compound can address through its carefully designed structure.

From a technical standpoint, the hydroxyethoxypropyl termination offers reactive sites for further chemical modification, making it valuable in custom silicone synthesis. This feature responds to growing market demands for "tailorable silicone polymers" and "multi-functional silicone intermediates". The compound's molecular architecture allows it to serve as building block for more complex silicone architectures.

Recent advances in material science have highlighted the potential of such structurally modified silicones in emerging applications. The compound's compatibility with both organic and aqueous systems makes it relevant to current research trends in "hybrid material systems" and "multi-phase formulations". Its balanced properties address common formulation challenges that professionals search for, such as "reducing surface tension without foam" or "improving substrate wetting".

Quality and safety considerations for Siloxanes and Silicones, di-Me, Bu group- and 3-(2-hydroxyethoxy)propyl group-terminated follow industry standards for silicone derivatives. The compound's profile meets requirements for various industrial and consumer applications, with particular advantages in formulations requiring mildness and biocompatibility - addressing frequent queries about "safe silicone ingredients" and "low-irritation additives".

The market for such specialty silicones continues to grow, driven by innovation in performance materials and increasing demand for multi-functional additives. As industries seek solutions that combine traditional silicone benefits with additional functionalities, compounds like this with dual modification (Bu group and hydroxyethoxypropyl termination) are becoming increasingly important. This aligns with current search trends for "next-generation silicones" and "advanced silicone technologies".

In conclusion, Siloxanes and Silicones, di-Me, Bu group- and 3-(2-hydroxyethoxy)propyl group-terminated (CAS No. 207308-30-3) represents a sophisticated example of silicone innovation, combining multiple beneficial properties in one molecule. Its unique characteristics address numerous formulation challenges while meeting modern requirements for sustainable chemistry and material performance. As research continues to uncover new applications, this compound is poised to remain relevant in the evolving landscape of specialty chemicals.